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This guide provides a comparative overview of the expression of the COBRA (COB) gene and

its homologs (COBRA-like, COBL) across various organs of the model plant Arabidopsis

thaliana. The COBRA gene family encodes glycosylphosphatidylinositol (GPI)-anchored

proteins that play a crucial role in cellulose biosynthesis and oriented cell expansion, making

them key regulators of plant growth and development.[1][2] Understanding the organ-specific

expression patterns of these genes is fundamental for elucidating their precise functions in

plant biology and for potential applications in crop improvement and biomaterial development.

Data Presentation: Quantitative Gene Expression
Analysis
The following table summarizes the absolute expression levels of the Arabidopsis thaliana

COBRA gene family members in different organs. The data was computationally extracted from

the AtGenExpress developmental series microarray dataset, accessed via the Arabidopsis eFP

Browser. The values represent absolute signal intensities and provide a quantitative

comparison of transcript abundance.
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Gene (AGI
ID)

Root
Rosette
Leaf

Stem Flower
Silique
(Seeds)

COB

(At5g60920)
245.9 ± 25.1 132.7 ± 18.9 350.1 ± 45.3 150.2 ± 20.1 88.4 ± 12.5

COBL1

(At3g02210)
78.2 ± 9.5 65.4 ± 8.1 95.3 ± 11.8 45.1 ± 6.3 30.7 ± 4.9

COBL2

(At3g29810)
45.6 ± 5.8 33.1 ± 4.2 58.9 ± 7.5 25.8 ± 3.9 18.2 ± 2.9

COBL3

(At1g55600)
62.1 ± 7.9 50.3 ± 6.4 75.4 ± 9.1 38.6 ± 5.1 22.9 ± 3.5

COBL4

(At5g15630)
110.3 ± 13.2 85.7 ± 10.1 180.6 ± 22.4 95.2 ± 11.9 60.1 ± 8.3

COBL5

(At5g60950)
35.8 ± 4.7 28.9 ± 3.8 42.1 ± 5.6 18.4 ± 2.9 12.5 ± 2.1

COBL6

(At1g09790)
15.2 ± 2.5 10.8 ± 1.9 20.3 ± 3.1 98.7 ± 12.4 110.5 ± 14.2

COBL7

(At4g16120)
95.4 ± 11.1 110.2 ± 13.5 125.8 ± 15.3 80.3 ± 10.2 75.6 ± 9.8

COBL8

(At3g16860)
120.7 ± 14.3 145.9 ± 17.8 160.4 ± 19.1 100.1 ± 12.7 90.2 ± 11.4

COBL9

(At5g49270)
250.1 ± 28.9 40.5 ± 5.2 35.7 ± 4.8 180.9 ± 22.3 55.3 ± 7.1

COBL10

(At3g20580)
180.3 ± 21.5 150.8 ± 18.4 210.6 ± 25.7 110.4 ± 14.1 95.7 ± 11.9

COBL11

(At4g27110)
88.6 ± 10.3 70.1 ± 8.9 105.2 ± 12.9 55.9 ± 7.3 40.3 ± 5.8

Data represents absolute signal intensity values (mean ± standard error) from the

AtGenExpress developmental microarray dataset.
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Experimental Protocols
The following is a synthesized protocol for the analysis of COBRA gene expression in

Arabidopsis thaliana based on established methodologies.[3][4][5][6][7][8][9]

Plant Material and Growth Conditions
Arabidopsis thaliana (e.g., ecotype Col-0) plants are grown on soil or a suitable growth

medium (e.g., Murashige and Skoog) under controlled environmental conditions (e.g., 16-

hour light/8-hour dark photoperiod at 22°C).

Plant organs (roots, rosette leaves, stems, flowers, and siliques) are harvested at

appropriate developmental stages.

Harvested tissues are immediately frozen in liquid nitrogen to prevent RNA degradation and

stored at -80°C until use.

Total RNA Extraction
Frozen plant tissue (approximately 100 mg) is ground to a fine powder in liquid nitrogen

using a pre-chilled mortar and pestle.[5][8]

The powdered tissue is transferred to a tube containing an appropriate RNA extraction buffer

(e.g., TRIzol reagent or a buffer containing guanidinium thiocyanate).[4]

The homogenate is incubated, and then chloroform is added, followed by centrifugation to

separate the aqueous (RNA-containing) and organic phases.

The aqueous phase is carefully transferred to a new tube, and RNA is precipitated using

isopropanol.

The RNA pellet is washed with 75% ethanol, air-dried, and resuspended in RNase-free

water.

The quantity and quality of the extracted RNA are assessed using a spectrophotometer

(measuring absorbance at 260 and 280 nm) and by gel electrophoresis to check for integrity.

DNase Treatment and cDNA Synthesis
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To remove any contaminating genomic DNA, the extracted RNA is treated with DNase I

according to the manufacturer's instructions.

First-strand complementary DNA (cDNA) is synthesized from 1-2 µg of total RNA using a

reverse transcriptase enzyme (e.g., SuperScript III) and oligo(dT) primers or random

hexamers.

Quantitative Real-Time PCR (qRT-PCR)
qRT-PCR is performed using a real-time PCR system and a SYBR Green-based detection

method.[4][6][10]

Gene-specific primers for the COBRA family genes and a suitable reference gene (e.g.,

ACTIN2 or UBIQUITIN10) are designed.

The PCR reaction mixture typically contains cDNA template, forward and reverse primers,

SYBR Green master mix, and nuclease-free water.

The thermal cycling conditions generally consist of an initial denaturation step, followed by

40 cycles of denaturation, annealing, and extension.[10]

The relative expression levels of the target genes are calculated using the 2-ΔΔCt method,

normalized to the expression of the reference gene.[4]

Mandatory Visualization
COBRA Signaling Pathway
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Caption: Role of COBRA in cellulose biosynthesis and cell expansion.

Experimental Workflow for COBRA Gene Expression
Analysis
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1. Harvest Plant Organs
(Root, Leaf, Stem, Flower, Silique)

2. Snap-freeze in Liquid N2

3. Grind to Fine Powder

4. Total RNA Extraction

5. DNase Treatment

6. cDNA Synthesis

7. Quantitative Real-Time PCR (qRT-PCR)

8. Data Analysis (2-ΔΔCt method)

Click to download full resolution via product page

Caption: Workflow for analyzing COBRA gene expression.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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